Cas no 90017-07-5 (Pyridine, 4-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Pyridine, 4-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 90017-07-5
• MF: C₁₃H₈ClN₃O
• MW: 257.675121307373
• CID: 796406
• PubChem ID: 750764
• Update Time: 2025-04-19

Pyridine, 4-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-
• 2-(4-chlorophenyl)-5-pyridin-4-yl-1,3,4-oxadiazole
• 4-[5-(4-chlorophenyl)-[1,3,4]oxadiazol-2-yl]-pyridine
• SR-01000503583
• 4-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]pyridine
• 90017-07-5
• EU-0046646
• DTXSID60353746
• AKOS000729829
• CHEMBL2236013
• SR-01000503583-1

• Inchi： 1S/C13H8ClN3O/c14-11-3-1-9(2-4-11)12-16-17-13(18-12)10-5-7-15-8-6-10/h1-8H
• InChI Key： ATDXBFFOZUIQQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2C=CN=CC=2)O1

Computed Properties

• Exact Mass: 257.0355896g/mol
• Monoisotopic Mass: 257.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų